Facile synthesis of Bi2Se3/nitrogen-doped carbon dot nanoplates for aqueous zinc ion battery cathodes†
Physical Chemistry Chemical Physics Pub Date: 2023-08-02 DOI: 10.1039/D3CP02669H
Abstract
Bi2Se3 is a promising cathode material for aqueous zinc ion batteries (AZIBs), but its limited capacity and poor cycling stability deter its further use in the development of AZIBs. To solve this issue, Bi2Se3/NCD composites have been synthesized via a simple two-step solvothermal method. The introduction of nitrogen-doped carbon dots (NCDs) provides more active sites and makes the composite surface rich in functional groups, which facilitates contact with aqueous electrolytes. The results showed that Bi2Se3/NCDs improved the zinc storage properties of Bi2Se3 as a cathode material. The discharge specific capacity is 318 mA h g−1 at 0.1 A g−1. The cycling performance of Bi2Se3/NCDs was also relatively excellent compared to that of Bi2Se3. This work offers a productive and feasible strategy for metal chalcogenides (MCs) as cathode materials for AZIBs to improve the zinc storage capacity.
Recommended Literature
- [1] Rapid wet-chemical oxidative activation of graphite felt electrodes for vanadium redox flow batteries†
- [2] Back cover
- [3] Interface electron polarization based high-k Al2O3/ZnO nanolaminates with excellent temperature stability and ultrahigh energy-storage density by atomic layer deposition†
- [4] Surface molecularly imprinted polymers-based electrochemical sensor for bovine hemoglobin recognition†
- [5] N, S-containing MOF-derived dual-doped mesoporous carbon as a highly effective oxygen reduction reaction electrocatalyst†
- [6] Simple reporter gene-based assays for hairpin poly(amide) conjugate permeability and DNA-binding activity in living cells†
- [7] Correction: Facile synthesis of ultrathin Pt–Pd nanosheets for enhanced formic acid oxidation and oxygen reduction reaction
- [8] Searches for bridged bicyclic molecules in space—norbornadiene and its cyano derivatives†
- [9] Preparation and antibacterial behaviour of nanostructured Ag@SiO2–penicillin with silver nanoplates†
- [10] Construction of oxygen inclusion solid using copper(ii) benzoate–pyrazine
